Urea, N-(2-(2-oxo-1-imidazolidinyl)ethyl)-N'-phenyl-

• Molecular Formula: C12H16N4O2
• Molecular Weight: 248.28 g/mol
• IUPAC Name: 1-[2-(2-oxoimidazolidin-1-yl)ethyl]-3-phenylurea
• InChI: InChI=1S/C12H16N4O2/c17-11(15-10-4-2-1-3-5-10)13-6-8-16-9-7-14-12(16)18/h1-5H,6-9H2,(H,14,18)(H2,13,15,17)
• InChI Key: GJYIXORDHVAIMH-UHFFFAOYSA-N
• SMILES: C1CN(C(=O)N1)CCNC(=O)NC2=CC=CC=C2

Description

Urea, N-(2-(2-oxo-1-imidazolidinyl)ethyl)-N'-phenyl- is a natural product found in Glycine max with data available.

Synthesis routes and methods

Procedure details

To a mixture of 6.5 g of commercially available 1-(2-aminoethyl)-2-imidazolidone and 50 ml benzene was added 5.5 ml of phenyl isocyanate. The strongly exothermic reaction was moderated by cooling to 25°. The mixture was stirred at 25° for 4 hr. It was cooled in ice and the mixture was filtered. The solid product was crystallized from 250 ml of acetone to give 6.8 g of white 1-[2-(2-oxo-1-imidazolidinyl)ethyl]-3-phenylurea, mp 162°-164°.